Cas no 74936-72-4 (5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid)
5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- 5-Methoxycarbonyl-2,6-Dimethyl-4-(3-Nitrophenyl)-1,4-Dihydrpyridine-3-Carboxylic Acid
- 2,6-Dimethyl-5-Methoxycarbonyl-4-(3-Nitrophenyl)-1,4-Dihydordropyridine-3-Carboxylic Acid
- 1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NTIROPHENYL)-3,5-PYRIDINEDICARBOXYLIC ACID MONOMET
- 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl) -3,5-pyridinedicarboxylic acid,monomethylester
- 1,4-DHPCOOH
- Monomethyl 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
- 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid 3-Methyl Ester
- 1,4-Dihydro-5-Methoxycarbonyl-2,6-Dimethyl-4-(3-Nitrophenyl)Pyridine-3-Carboxylic Acid
- 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- Lercanidipine mainring
- 2,6-DI-ME-4-(3-NITRO-PH)-1,4-2H-PYRIDINE-3,5-DICAR
- 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Monomethyl Ester
- Methyl hydrogen 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylate
- 5-methoxycarbonyl-2,6-dimethyl-4(3-nitrophenyl)-1,4-dihydrpyridine-3-carboxylic acid
- Carboxy-nifedipine
- 5-Methoxycarbonyl-2,6-dimet
- Dimethyl-2,6-Dimethyl-4-(3-Nitrophenyl)-1,4-Dihydro Pyridine-3,5-Dicarboxalate?
- SB21126
- 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydro pyridine-3,5-dicarboxylic acid 5-methyl ester
- CS-W011947
- 1,4-dihydro-2,6-dimethyl-5-methoxycarbonyl-4-(3-nitrophenyl)pyridine-3-carboxylic acid
- MFCD09952191
- D71220
- FT-0666972
- 1,4-dihydro-2,6-dimethyl-5-methoxycabonyl-4-(3-nitrophenyl)pyridine-3-carboxylic acid
- EINECS 278-034-2
- AKOS016302807
- M2493
- 5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylicacid
- SY100312
- JPXPPUOCSLMCHK-UHFFFAOYSA-N
- SCHEMBL336400
- 5-Methoxycarbonyl-2,6-dimethyl-4(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- 1,4-Dihydro-2,6-dimethyl-4--(3-nitrophenyl)pyridine-3-carboxylic acid-5-carboxylic methyl ester
- Oprea1_604243
- 1,4-dihydro-2.6-dimethyl-4-(m-nitrophenyl)-pyridine-3,5-dicarboxylic acid 3-methyl ester
- (+/-)-1,4-DIHYDRO-5-METHOXYCARBONYL-2,6-DIMETHYL-4-(3-NITROPHENYL)-3-PYRIDINECARBOXYLIC ACID
- FT-0666971
- C16H16N2O6
- 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridine-dicarboxylic acid monomethyl ester
- 4-(3-nitrophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5dicarboxylic acid 3-methyl ester
- (-)-5-(methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridine-carboxylic acid
- AMY19235
- 2,6-DIMETHYL-5-METHOXYCARBONYL-4-(3-NITROPHENYL)-1,4-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
- 5-Methoxycarbonyl-2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
- DTXSID10996440
- (-)-2,6-dimethyl-3-carbomethoxy-4-(3-nitrophenyl)-5-carboxy-1,4-dihydropyridine
- (+)-2,6-dimethyl-3-methoxycarbonyl-4-(3-nitrophenyl)-5-carboxy-1,4-dihydropyridine
- 2,6-dimethyl-3-carbomethoxy-4-(3-nitrophenyl)-5-carboxy-1,4-dihydropyridine
- 1,4-dihydro-2,6-dimethyl-5-methoxycarbonyl-4-(3-nitrophenyl) pyridine-3-carboxylic acid
- BCP22781
- 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic Acid Methyl Ester
- Q27261893
- 1,4-dihydro-2,6-dimethyl-5-methyoxycarbonyl-4-(3-nitrophenyl)pyridine-3-carboxylic acid
- UNII-5DU0E310OI
- 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid monomethyl ester
- FT-0657419
- 3-methoxycarbonyl-2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-5-carboxylic acid
- A838273
- BCP33874
- 2,6-dimethyl-4-(3-nitro-phenyl)-1,4-dihydro-pyridine-3,5-dicarboxylic acid monomethyl ester
- BCP33859
- NS00010098
- EC 278-034-2
- 5DU0E310OI
- 5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic acid
- W-104403
- 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-5-methoxycarbonyl-pyridine-3-carboxylic acid
- SY106039
- MFCD00475478
- Oprea1_121164
- DL-0029
- 74936-72-4
- EU-0035138
- 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NITROPHENYL)-, 3-METHYL ESTER
- AC-1399
- 4-(3-nitrophenyl)-2,6-dimethyl-3-methoxycarbonyl-1,4-dihydropyridine-5-carboxylic acid
- AKOS000652903
- Lercanidipin Impurity 10
- STK386437
-
- MDL: MFCD00475478
- Inchi: 1S/C16H16N2O6/c1-8-12(15(19)20)14(13(9(2)17-8)16(21)24-3)10-5-4-6-11(7-10)18(22)23/h4-7,14,17H,1-3H3,(H,19,20)
- InChI Key: JPXPPUOCSLMCHK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)NC(C)=C(C(=O)O)C1C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 332.10100
- Monoisotopic Mass: 332.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2.2
- Topological Polar Surface Area: 121
Experimental Properties
- Color/Form: No data available
- Density: 1.345
- Melting Point: 201.0 to 205.0 deg-C
- Boiling Point: 505.0±50.0 °C at 760 mmHg
- Flash Point: 259.2±30.1 °C
- Refractive Index: 1.587
- PSA: 121.45000
- LogP: 2.93920
5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264; P270; P301+P312; P330; P501
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Store long-term at 2-8°C
5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 090670-250mg |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid, 95+% |
74936-72-4 | 95+% | 250mg |
$227.00 | 2023-09-09 | |
| Matrix Scientific | 090670-1g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid, 95+% |
74936-72-4 | 95+% | 1g |
$504.00 | 2023-09-09 | |
| Matrix Scientific | 090670-5g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid, 95+% |
74936-72-4 | 95+% | 5g |
$1418.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D808267-100g |
2,6-Di-Me-4-(3-nitro-ph)-1,4-2H-pyridine-3,5-dicar |
74936-72-4 | 99% | 100g |
973.80 | 2021-05-17 | |
| Fluorochem | 213474-25g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid |
74936-72-4 | 95% | 25g |
£45.00 | 2022-02-28 | |
| Fluorochem | 213474-100g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid |
74936-72-4 | 95% | 100g |
£136.00 | 2022-02-28 | |
| Fluorochem | 213474-10g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid |
74936-72-4 | 95% | 10g |
£22.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M14900-25g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid |
74936-72-4 | 25g |
¥346.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M14900-5g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid |
74936-72-4 | 5g |
¥106.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M14900-100g |
5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid |
74936-72-4 | 100g |
¥1086.0 | 2021-09-08 |
5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Suppliers
5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
Additional information on 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
5-Methoxycarbonyl-2,6-Dimethyl-4-(3-Nitrophenyl)-1,4-Dihydropyridine-3-Carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 74936-62-4, known as 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid, is a structurally complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of dihydropyridines, which are well-known for their role in various pharmacological applications, particularly as calcium channel blockers and antihypertensive agents.
The molecular structure of 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid is characterized by a dihydropyridine ring system with several substituents that confer unique chemical and biological properties. The methoxycarbonyl group at position 5 and the methyl groups at positions 2 and 6 contribute to the molecule's hydrophobicity and stability. Additionally, the nitrophenyl group at position 4 introduces electron-withdrawing effects that may influence the compound's reactivity and bioavailability.
Recent studies have highlighted the importance of dihydropyridines in drug discovery due to their ability to modulate ion channels and enzyme activities. For instance, researchers have explored the potential of this compound as a lead molecule for developing novel anti-inflammatory agents. The carboxylic acid group at position 3 plays a critical role in hydrogen bonding interactions, which are essential for the compound's solubility and binding affinity to target proteins.
From a synthetic chemistry perspective, the preparation of 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the dihydropyridine ring system followed by selective substitution reactions to introduce the desired functional groups.
In terms of biological activity, this compound has shown promising results in preclinical studies as a potential therapeutic agent for cardiovascular diseases. Its ability to inhibit certain enzymes involved in inflammation has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. These studies suggest that 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid has favorable absorption and distribution characteristics, making it a strong candidate for further preclinical testing.
In conclusion, 5-methoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activity. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents.